![molecular formula C8H15Cl2N3 B1389647 N-[(1-Methyl-1H-imidazol-2-YL)methyl]cyclopropanamine dihydrochloride CAS No. 1184999-30-1](/img/structure/B1389647.png)
N-[(1-Methyl-1H-imidazol-2-YL)methyl]cyclopropanamine dihydrochloride
Overview
Description
“N-[(1-Methyl-1H-imidazol-2-YL)methyl]cyclopropanamine dihydrochloride” is a chemical compound with the molecular formula C8H13N3.2ClH . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13N3.2ClH/c1-11-5-4-9-8(11)6-10-7-2-3-7;;/h4-5,7,10H,2-3,6H2,1H3;2*1H . This indicates the presence of a cyclopropane ring attached to an imidazole ring via a methylene bridge .Physical And Chemical Properties Analysis
This compound has a molecular weight of 224.13 . It is a solid at room temperature . The InChI code for this compound is 1S/C8H13N3.2ClH/c1-11-5-4-9-8(11)6-10-7-2-3-7;;/h4-5,7,10H,2-3,6H2,1H3;2*1H .Scientific Research Applications
N-[(1-Methyl-1H-imidazol-2-YL)methyl]cyclopropanamine dihydrochlorideimidazol-2-YL-cyclopropanamine dihydrochloride has been used in various scientific research applications. It has been used in the synthesis of drugs for the treatment of cancer and other diseases. It has also been used in the synthesis of organic compounds for use in medicinal chemistry and biochemistry. In addition, it has been used in the synthesis of peptides and other small molecules for use in drug development and drug delivery.
Mechanism of Action
N-[(1-Methyl-1H-imidazol-2-YL)methyl]cyclopropanamine dihydrochlorideimidazol-2-YL-cyclopropanamine dihydrochloride has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, N-[(1-Methyl-1H-imidazol-2-YL)methyl]cyclopropanamine dihydrochlorideimidazol-2-YL-cyclopropanamine dihydrochloride can reduce inflammation and pain.
Biochemical and Physiological Effects
N-[(1-Methyl-1H-imidazol-2-YL)methyl]cyclopropanamine dihydrochlorideimidazol-2-YL-cyclopropanamine dihydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and pain, as well as to inhibit the production of prostaglandins. In addition, it has been found to have antioxidant and anti-cancer effects, as well as to inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
N-[(1-Methyl-1H-imidazol-2-YL)methyl]cyclopropanamine dihydrochlorideimidazol-2-YL-cyclopropanamine dihydrochloride has a number of advantages and limitations for laboratory experiments. One advantage is that it is a relatively inexpensive compound, making it suitable for use in a wide range of experiments. Another advantage is that it is relatively stable, making it suitable for use in long-term experiments. However, one limitation is that it has a relatively low solubility, making it difficult to use in certain types of experiments.
Future Directions
N-[(1-Methyl-1H-imidazol-2-YL)methyl]cyclopropanamine dihydrochlorideimidazol-2-YL-cyclopropanamine dihydrochloride has a wide range of potential future directions for research. One potential direction is to explore its use in the development of drugs for the treatment of cancer and other diseases. Another potential direction is to explore its use in the synthesis of peptides and other small molecules for use in drug delivery. Additionally, further research could be conducted to explore its use in the synthesis of organic compounds for use in medicinal chemistry and biochemistry. Finally, research could be conducted to further explore its biochemical and physiological effects, as well as its mechanism of action.
properties
IUPAC Name |
N-[(1-methylimidazol-2-yl)methyl]cyclopropanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3.2ClH/c1-11-5-4-9-8(11)6-10-7-2-3-7;;/h4-5,7,10H,2-3,6H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLHZXTJBEUYWHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1CNC2CC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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